Cas no 1804131-67-6 (1-Bromo-1-(3-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one
• CAS No: 1804131-67-6
• MF: C₁₁H₁₀BrClF₂O₂
• MW: 327.549708843231
• CID: 4972970
• Update Time: 2025-08-05

1-Bromo-1-(3-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H10BrClF2O2/c1-6(16)10(12)7-2-3-9(17-11(14)15)8(4-7)5-13/h2-4,10-11H,5H2,1H3
• InChI Key： JFQVSGVQXRSIAT-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(CCl)C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(3-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one

Professional Introduction to 1-Bromo-1-(3-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1804131-67-6)

1-Bromo-1-(3-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804131-67-6, is characterized by a complex molecular structure that includes a bromo-substituted ketone moiety and a phenyl ring appended with both chloromethyl and difluoromethoxy functional groups. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The significance of this compound lies in its potential applications in the synthesis of novel bioactive molecules. The presence of the chloromethyl group provides a versatile handle for further functionalization, enabling the attachment of various pharmacophores or biomolecules. This property is particularly valuable in the design of targeted therapies, where specific molecular interactions are crucial for therapeutic efficacy. Additionally, the difluoromethoxy group has been increasingly recognized for its role in enhancing metabolic stability and improving pharmacokinetic profiles of drug candidates.

In recent years, there has been a surge in research focused on developing molecules with enhanced biological activity and improved pharmacological properties. The structural motif of 1-Bromo-1-(3-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one aligns well with current trends in medicinal chemistry, particularly in the area of kinase inhibitors and other small-molecule drugs. Studies have demonstrated that compounds incorporating difluoromethoxy groups often exhibit superior binding affinities and selectivity, making them attractive for therapeutic applications.

The bromo-substituted ketone moiety in this compound also offers unique opportunities for chemical manipulation. Bromine atoms are well-known for their reactivity, allowing for various cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high specificity in drug design. The ability to modify the bromo-substituted ketone group opens up numerous possibilities for generating derivatives with tailored biological activities.

One of the most compelling aspects of 1-Bromo-1-(3-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one is its potential as a building block for more complex pharmacophores. Researchers have leveraged similar structural scaffolds to develop inhibitors targeting various disease-related pathways. For instance, the combination of chloromethyl and difluoromethoxy groups has been exploited in the synthesis of molecules that inhibit tyrosine kinases, which are implicated in cancer and inflammatory diseases. The bromo-substituted ketone can be further functionalized to introduce additional layers of specificity, enhancing the therapeutic potential of these derivatives.

The compound's relevance is further underscored by its compatibility with modern synthetic methodologies. Advances in catalytic systems and green chemistry have made it possible to perform complex transformations under mild conditions, reducing unwanted side reactions and improving overall yields. This aligns with the broader goal of sustainable drug development, where efficiency and environmental impact are given equal importance alongside efficacy.

In conclusion, 1-Bromo-1-(3-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one represents a fascinating molecule with substantial potential in pharmaceutical research. Its unique structural features, including the bromo-substituted ketone, chloromethyl, and difluoromethoxy groups, make it a versatile tool for synthetic chemists and medicinal chemists alike. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly critical role in the development of next-generation therapeutics.